CRT5
CRT5
Brand Name:
Vulcanchem
CAS No.:
1034297-58-9
VCID:
VC0005494
InChI:
InChI=1S/C28H30N4O2/c1-4-34-25-11-10-20-14-22(9-8-21(20)16-25)26-17-24(18-31-27(26)29)19-6-5-7-23(15-19)28(33)30-12-13-32(2)3/h5-11,14-18H,4,12-13H2,1-3H3,(H2,29,31)(H,30,33)
SMILES:
CCOC1=CC2=C(C=C1)C=C(C=C2)C3=C(N=CC(=C3)C4=CC(=CC=C4)C(=O)NCCN(C)C)N
Molecular Formula:
C28H30N4O2
Molecular Weight:
454.574
CRT5
CAS No.: 1034297-58-9
Inhibitors
VCID: VC0005494
Molecular Formula: C28H30N4O2
Molecular Weight: 454.574
| CAS No. | 1034297-58-9 |
|---|---|
| Product Name | CRT5 |
| Molecular Formula | C28H30N4O2 |
| Molecular Weight | 454.574 |
| IUPAC Name | 3-[6-amino-5-(6-ethoxynaphthalen-2-yl)pyridin-3-yl]-N-[2-(dimethylamino)ethyl]benzamide |
| Standard InChI | InChI=1S/C28H30N4O2/c1-4-34-25-11-10-20-14-22(9-8-21(20)16-25)26-17-24(18-31-27(26)29)19-6-5-7-23(15-19)28(33)30-12-13-32(2)3/h5-11,14-18H,4,12-13H2,1-3H3,(H2,29,31)(H,30,33) |
| Standard InChIKey | XBDRAUPLGHAFCU-UHFFFAOYSA-N |
| SMILES | CCOC1=CC2=C(C=C1)C=C(C=C2)C3=C(N=CC(=C3)C4=CC(=CC=C4)C(=O)NCCN(C)C)N |
| Appearance | Assay:≥98%A crystalline solid |
| Synonyms | 3-[6-amino-5-(6-ethoxy-2-naphthalenyl)-3-pyridinyl]-N-[2-(dimethylamino)ethyl]-benzamide |
| PubChem Compound | 58238286 |
| Last Modified | Nov 11 2021 |
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